Cas no 887584-71-6 (2-(6-Amino-2,3-dichlorophenyl)acetic acid)

2-(6-Amino-2,3-dichlorophenyl)acetic acid is a chlorinated phenylacetic acid derivative featuring both amino and carboxylic acid functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive sites that enable further functionalization. The presence of electron-withdrawing chlorine substituents and an electron-donating amino group enhances its utility in regioselective reactions. Its well-defined structure and stability under controlled conditions make it suitable for use in fine chemical manufacturing. The compound is typically handled under inert conditions to preserve its reactivity and purity, ensuring consistent performance in downstream synthetic processes.

2-(6-Amino-2,3-dichlorophenyl)acetic acid structure

887584-71-6 structure

Product Name:2-(6-Amino-2,3-dichlorophenyl)acetic acid

CAS No:887584-71-6

MF:C₈H₇Cl₂NO₂

MW:220.052680253983

CID:1089888

PubChem ID:29922000

Update Time:2025-11-03

2-(6-Amino-2,3-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(6-Amino-2,3-dichlorophenyl)acetic acid
- 887584-71-6
- SB80503
- (6-Amino-2,3-dichlorophenyl)acetic acid
- DTXSID70652171
- 2-(6-Amino-2,3-dichlorophenyl)aceticacid
- AKOS015961755
- Inchi： 1S/C8H7Cl2NO2/c9-5-1-2-6(11)4(8(5)10)3-7(12)13/h1-2H,3,11H2,(H,12,13)
- InChI Key： WWDJCHBQVFGTME-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1CC(=O)O)N)Cl

Computed Properties

Exact Mass: 218.9853839g/mol
Monoisotopic Mass: 218.9853839g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.3Å²

2-(6-Amino-2,3-dichlorophenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019109387-1g	2-(6-Amino-2,3-dichlorophenyl)acetic acid	887584-71-6	95%	1g	$401.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747702-1g	2-(6-Amino-2,3-dichlorophenyl)acetic acid	887584-71-6	98%	1g	￥4210.00	2024-04-26

2-(6-Amino-2,3-dichlorophenyl)acetic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

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Additional information on 2-(6-Amino-2,3-dichlorophenyl)acetic acid

Recent Advances in the Study of 2-(6-Amino-2,3-dichlorophenyl)acetic acid (CAS: 887584-71-6)

2-(6-Amino-2,3-dichlorophenyl)acetic acid (CAS: 887584-71-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and acetic acid functional groups, has recently been the focus of several studies due to its potential applications in drug development and therapeutic interventions. The compound's unique structural features make it a promising candidate for further investigation, particularly in the context of inflammatory and metabolic disorders.

Recent studies have explored the synthesis and pharmacological properties of 2-(6-Amino-2,3-dichlorophenyl)acetic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its improved yield and purity compared to traditional methods. The study also investigated the compound's inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, 2-(6-Amino-2,3-dichlorophenyl)acetic acid has shown promise in metabolic research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's ability to modulate peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. These findings indicate potential applications in the treatment of type 2 diabetes and related metabolic syndromes.

The pharmacokinetic profile of 2-(6-Amino-2,3-dichlorophenyl)acetic acid has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, with minimal hepatic first-pass metabolism. This suggests that the compound could achieve therapeutic plasma concentrations with oral administration, further supporting its development as a viable drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 2-(6-Amino-2,3-dichlorophenyl)acetic acid. Current research is focused on optimizing its selectivity and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound through preclinical and clinical development stages.

In conclusion, 2-(6-Amino-2,3-dichlorophenyl)acetic acid (CAS: 887584-71-6) represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and metabolic modulatory properties, coupled with favorable pharmacokinetics, position it as a promising therapeutic agent. Continued research and development efforts are expected to further elucidate its mechanisms of action and potential clinical applications.